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Introduction

Vasoactive Intestinal Peptide (VIP) is a neuropeptide with well-documented immunomodulatory
properties, playing a crucial role in regulating inflammatory responses. Its therapeutic potential,
however, is often limited by its short half-life and lack of receptor selectivity. The synthetic
analog, [Alal1,22,28]-VIP, has been engineered to overcome these limitations, exhibiting high
selectivity for the Vasoactive Intestinal Peptide Receptor 1 (VPACL1). This technical guide
provides an in-depth analysis of the role of [Alal1,22,28]-VIP in the inflammatory response,
presenting key quantitative data, detailed experimental methodologies, and visual
representations of its mechanism of action.

Core Concepts: The Anti-Inflammatory Action of
[Alall,22,28]-VIP

[Alal1,22,28]-VIP exerts its anti-inflammatory effects primarily through its potent and selective
agonism of the VPACL1 receptor.[1][2][3] Activation of VPAC1, a G-protein coupled receptor,
initiates a signaling cascade that ultimately leads to the suppression of pro-inflammatory
mediators and the promotion of an anti-inflammatory environment. The parent molecule, VIP,
has been shown to inhibit the production of key pro-inflammatory cytokines such as Tumor
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Necrosis Factor-alpha (TNF-a), Interleukin-6 (IL-6), and IL-12, while stimulating the release of
the anti-inflammatory cytokine IL-10.[4] These effects are largely attributed to the activation of
the VPACL1 receptor, making [Alal1,22,28]-VIP a valuable tool for dissecting and harnessing
this specific anti-inflammatory pathway.

Quantitative Data Summary

The selectivity of [Alall,22,28]-VIP for the human VPACL receptor is a cornerstone of its
therapeutic potential. The following table summarizes the key binding affinities (Ki) and the half-
maximal effective concentration (EC50) for adenylyl cyclase stimulation, demonstrating its
potent and selective nature.

Ligand Receptor Ki (nM) EC50 (nM) Reference
[Alal1,22,28]-

vIp Human VPAC1 7.4 0.3 --INVALID-LINK--
[Ala11,22,28]-

VIP Human VPAC2 2352 >1000 --INVALID-LINK--
Native VIP Human VPAC1 1.2 0.1 --INVALID-LINK--
Native VIP Human VPAC2 1.8 0.2 --INVALID-LINK--

A study on human THP-1 M2-macrophages showed that co-incubation of oxidized LDL with the
VPACL1 agonist [Alal1,22,28]-VIP significantly lowered the intracellular triglyceride
concentration by 20% compared to oxidized LDL alone.[1]

Signaling Pathways and Mechanisms of Action

The anti-inflammatory effects of [Alal1,22,28]-VIP are mediated through the canonical VIP
signaling pathway, initiated by the activation of the VPACL1 receptor. The binding of
[Alall1,22,28]-VIP to VPAC1 leads to the activation of adenylyl cyclase, which in turn increases
intracellular cyclic AMP (CAMP) levels. This elevation in cAMP activates Protein Kinase A
(PKA), a key player in the downstream anti-inflammatory cascade. PKA can then phosphorylate
and activate the cAMP response element-binding protein (CREB), a transcription factor that
promotes the expression of anti-inflammatory genes. Furthermore, the VIP/VPACL1 signaling
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axis has been shown to inhibit the activation of the pro-inflammatory transcription factor
Nuclear Factor-kappa B (NF-kB), a central regulator of inflammatory gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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